![molecular formula C19H24N2O2 B6190077 4-methyl-2-{3-[nitroso(propan-2-yl)amino]-1-phenylpropyl}phenol CAS No. 2680528-95-2](/img/no-structure.png)
4-methyl-2-{3-[nitroso(propan-2-yl)amino]-1-phenylpropyl}phenol
Overview
Description
4-methyl-2-{3-[nitroso(propan-2-yl)amino]-1-phenylpropyl}phenol (MNP) is an organic compound that has been used in a variety of scientific research applications. MNP is a nitroso compound that is composed of a phenol and an amine group, and is structurally similar to many other nitroso compounds. It has been used in a variety of laboratory experiments to study the mechanisms of action, biochemical and physiological effects, and advantages and limitations of nitroso compounds.
Mechanism of Action
The mechanism of action of 4-methyl-2-{3-[nitroso(propan-2-yl)amino]-1-phenylpropyl}phenol is not fully understood. However, it is believed that the nitroso group of this compound is responsible for its biological activity. The nitroso group is thought to bind to and modify the activity of certain enzymes and proteins, leading to changes in the activity of these molecules. Additionally, the nitroso group is thought to interact with DNA, leading to changes in gene expression.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, including cytochrome P450 enzymes and nitric oxide synthase. Additionally, this compound has been shown to increase the production of reactive oxygen species and to modulate the expression of genes involved in inflammation. Furthermore, this compound has been shown to have an anti-inflammatory effect and to reduce the levels of certain pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
4-methyl-2-{3-[nitroso(propan-2-yl)amino]-1-phenylpropyl}phenol has several advantages for use in laboratory experiments. It is a relatively simple compound to synthesize, and is relatively stable in aqueous solutions. Additionally, it is a relatively non-toxic compound, making it safe to use in laboratory experiments. However, there are some limitations to the use of this compound in laboratory experiments. For example, it is not very soluble in organic solvents, making it difficult to use in certain types of experiments. Additionally, the effects of this compound on certain biochemical and physiological processes are not well understood, making it difficult to predict the effects of this compound on certain systems.
Future Directions
There are several potential future directions for the use of 4-methyl-2-{3-[nitroso(propan-2-yl)amino]-1-phenylpropyl}phenol in scientific research. For example, further research could be conducted to better understand the effects of this compound on the metabolism of proteins, carbohydrates, and lipids. Additionally, further research could be conducted to better understand the effects of this compound on the production of reactive oxygen species and on gene expression. Furthermore, further research could be conducted to develop methods for the efficient synthesis of this compound and for the purification of this compound. Finally, further research could be conducted to better understand the effects of this compound on the cardiovascular system and on other physiological processes.
Synthesis Methods
4-methyl-2-{3-[nitroso(propan-2-yl)amino]-1-phenylpropyl}phenol can be synthesized through a two-step process. The first step involves the reaction of 4-methyl-2-phenylpropyl phenol with nitroso-propan-2-amine in the presence of a base to form the this compound product. This reaction is typically carried out in aqueous solution at a temperature of 80°C. The second step involves the purification of the this compound product through the use of a column chromatography.
Scientific Research Applications
4-methyl-2-{3-[nitroso(propan-2-yl)amino]-1-phenylpropyl}phenol has been used in a variety of scientific research applications. It has been used in laboratory experiments to study the mechanisms of action, biochemical and physiological effects, and advantages and limitations of nitroso compounds. It has also been used to study the effects of nitroso compounds on the metabolism of proteins, carbohydrates, and lipids. Additionally, this compound has been used to study the effects of nitroso compounds on the production of reactive oxygen species, as well as the effects of nitroso compounds on the cardiovascular system.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4-methyl-2-{3-[nitroso(propan-2-yl)amino]-1-phenylpropyl}phenol' involves the conversion of 4-methyl-2-hydroxyacetophenone to the final product through a series of reactions.", "Starting Materials": [ "4-methyl-2-hydroxyacetophenone", "propan-2-amine", "sodium nitrite", "hydrochloric acid", "sodium hydroxide", "phenylmagnesium bromide", "methyl iodide" ], "Reaction": [ "Step 1: Nitrosation of propan-2-amine with sodium nitrite and hydrochloric acid to form nitroso(propan-2-yl)amine.", "Step 2: Alkylation of 4-methyl-2-hydroxyacetophenone with nitroso(propan-2-yl)amine using sodium hydroxide as a base to form 4-methyl-2-{3-[nitroso(propan-2-yl)amino]-1-phenylpropyl}phenol.", "Step 3: Grignard reaction of phenylmagnesium bromide with methyl iodide to form phenylmethyl iodide.", "Step 4: Alkylation of 4-methyl-2-{3-[nitroso(propan-2-yl)amino]-1-phenylpropyl}phenol with phenylmethyl iodide using sodium hydroxide as a base to form the final product." ] } | |
CAS RN |
2680528-95-2 |
Molecular Formula |
C19H24N2O2 |
Molecular Weight |
312.4 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
